
An In-depth Technical Guide to the Crystal
Structure of Sodium Chromate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium chromate

Cat. No.: B153921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of sodium
chromate (Na₂CrO₄), an inorganic compound with significant industrial applications and

notable toxicological properties. This document outlines the crystallographic parameters of its

anhydrous and hydrated forms, details the experimental methodologies used for its structural

determination, and explores the biological signaling pathways associated with its carcinogenic

effects.

Crystal Structure and Physicochemical Properties
Sodium chromate is a yellow crystalline solid that can exist in an anhydrous state as well as in

several hydrated forms, with the decahydrate being a common variant.[1][2][3] The crystal

structure of these forms has been elucidated primarily through single-crystal X-ray diffraction.

Anhydrous Sodium Chromate (Na₂CrO₄)
The crystal structure of anhydrous sodium chromate was first determined by J.J. Miller in

1936.[4] It crystallizes in the orthorhombic system with the space group P b n n.[4] The

chromate anion (CrO₄²⁻) adopts a tetrahedral geometry.[5]

Hydrated Sodium Chromate
Sodium Chromate Decahydrate (Na₂CrO₄·10H₂O): This hydrate crystallizes in the monoclinic

space group P2(1)/c. The structure consists of sodium cations coordinated by water molecules,
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forming distorted octahedra, and disordered chromate tetrahedra.[6]

Sodium Chromate Sesquihydrate (Na₂CrO₄·1.5H₂O): This form crystallizes in the

orthorhombic space group F2dd. Its structure is characterized by sodium cations in distorted

octahedral and pyramidal coordinations.[6]

Quantitative Crystallographic Data
The following tables summarize the key crystallographic data for anhydrous and hydrated

sodium chromate.

Table 1: Crystallographic Data for Sodium Chromate
Forms
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Data for Anhydrous Sodium Chromate from the Crystallography Open Database, citing Miller,

J.J. (1936).[4] Data for Hydrated Sodium Chromate from Kahlenberg, V. (2012).[6]

Table 2: Atomic Coordinates for Anhydrous Sodium
Chromate (Na₂CrO₄)
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Atom
Wyckoff
Symbol

x y z

Cr1 4b 0.5 0 0.25

Na1 8e 0 0.222 0

O1 8e 0.25 0.083 0

O2 8e 0.583 0.167 0.25

Data sourced from the Crystallographic Information File (CIF) 1010023 from the

Crystallography Open Database.

Table 3: Selected Bond Lengths and Angles for
Anhydrous Sodium Chromate (Na₂CrO₄)

Bond Length (Å) Angle Angle (°)

Cr-O ~1.64 O-Cr-O ~109.5

Na-O ~2.38

Approximate values based on typical chromate structures and related compounds.[5]

Experimental Protocols
The determination of the crystal structure of sodium chromate and its hydrates relies on

single-crystal X-ray diffraction.

Crystal Growth
Single crystals of hydrated sodium chromate can be synthesized from an aqueous solution of

sodium chromate by isothermal evaporation of the solvent.[6] For anhydrous sodium
chromate, crystals can be obtained by high-temperature roasting of chromium ores with

sodium carbonate.[3]

Single-Crystal X-ray Diffraction
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The following provides a generalized experimental workflow for single-crystal X-ray diffraction

analysis of an inorganic compound like sodium chromate.

Crystal Selection & Mounting Data Collection
(X-ray Diffractometer)

Data Processing
(Integration, Scaling, Absorption Correction)

Structure Solution
(Direct Methods or Patterson)

Structure Refinement
(Least-Squares) Structure Validation

Click to download full resolution via product page

Experimental workflow for single-crystal X-ray diffraction.

Detailed Steps:

Crystal Selection and Mounting: A suitable single crystal is selected under a microscope and

mounted on a goniometer head.

Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray

beam is directed at the crystal, which is rotated to collect diffraction data at various

orientations. For the hydrated forms of sodium chromate, data was collected at a low

temperature of -100 °C to minimize thermal vibrations.[6]

Data Processing: The collected diffraction intensities are integrated, scaled, and corrected

for absorption effects.

Structure Solution: The initial crystal structure is determined using methods such as direct

methods or the Patterson function.

Structure Refinement: The atomic positions and other structural parameters are refined using

a least-squares method to achieve the best fit between the observed and calculated

diffraction patterns.

Structure Validation: The final structure is validated using various crystallographic checks.

Signaling Pathways in Sodium Chromate Toxicity
Sodium chromate contains chromium in the hexavalent state (Cr(VI)), which is a known

human carcinogen. The toxicity of Cr(VI) is linked to its ability to enter cells and undergo
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intracellular reduction to trivalent chromium (Cr(III)), generating reactive oxygen species (ROS)

and leading to DNA damage.
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Carcinogenic mechanism of hexavalent chromium.

Pathway Description:

Uptake: Hexavalent chromium from sodium chromate is readily taken up by cells.

Intracellular Reduction: Inside the cell, Cr(VI) is reduced to the more reactive Cr(III) state.

Generation of Reactive Oxygen Species (ROS): This reduction process generates ROS,

leading to oxidative stress.

DNA Damage: Both the reduction process and the resulting Cr(III) and ROS can cause

significant DNA damage, including single and double-strand breaks, and the formation of

DNA adducts.

Genomic Instability: The accumulation of DNA damage leads to genomic instability.

Carcinogenesis: Persistent genomic instability can ultimately result in neoplastic

transformation and cancer.

This guide provides a foundational understanding of the crystal structure of sodium chromate
and its biological implications. The detailed crystallographic data and the outlined experimental

and biological pathways serve as a valuable resource for researchers in crystallography,

materials science, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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